molecular formula C9H10INO3 B8418283 (4-Amino-2-iodo-phenoxy)-acetic acid methyl ester

(4-Amino-2-iodo-phenoxy)-acetic acid methyl ester

Cat. No.: B8418283
M. Wt: 307.08 g/mol
InChI Key: SOCMYPAKKJLMOS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Amino-2-iodo-phenoxy)-acetic acid methyl ester is a useful research compound. Its molecular formula is C9H10INO3 and its molecular weight is 307.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H10INO3

Molecular Weight

307.08 g/mol

IUPAC Name

methyl 2-(4-amino-2-iodophenoxy)acetate

InChI

InChI=1S/C9H10INO3/c1-13-9(12)5-14-8-3-2-6(11)4-7(8)10/h2-4H,5,11H2,1H3

InChI Key

SOCMYPAKKJLMOS-UHFFFAOYSA-N

Canonical SMILES

COC(=O)COC1=C(C=C(C=C1)N)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

NH4Cl (4.49 g, 84.00 mmol) in water (105 ml) was added to a suspension of Fe (powder, 2.85 g, 51.00 mmol) in water (18 ml), the treated with (2-iodo-4-nitro-phenoxy)-acetic acid methyl ester (5.06 g, 15.00 mmol) in MeOH (105 ml). The reaction was heated at 90° C. for 28 h, filtered and extracted with brine/EtOAc (3×). The organic phase was washed with brine, dried over Na2SO4 and evaporated to give 1.2 g of (4-amino-2-iodo-phenoxy)-acetic acid methyl ester, MS: 308.1 (MH)+.
Name
Quantity
4.49 g
Type
reactant
Reaction Step One
Name
Quantity
105 mL
Type
solvent
Reaction Step One
Name
Quantity
18 mL
Type
solvent
Reaction Step One
Name
Quantity
2.85 g
Type
catalyst
Reaction Step One
Name
(2-iodo-4-nitro-phenoxy)-acetic acid methyl ester
Quantity
5.06 g
Type
reactant
Reaction Step Two
Name
Quantity
105 mL
Type
solvent
Reaction Step Two

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